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Compound of Interest

Compound Name: AMG-47a

Cat. No.: B1667034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

AMG-47a stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. AMG-47a is a

potent, orally bioavailable inhibitor of Lymphocyte-specific protein tyrosine kinase (Lck),

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), p38α, and Janus kinase 3 (JAK3).

[1] Accurate preparation of stock solutions is critical for ensuring the reliability and

reproducibility of experimental results in both in vitro and in vivo studies. This guide outlines the

physicochemical properties of AMG-47a, a detailed protocol for stock solution preparation,

stability and storage recommendations, and a brief overview of its mechanism of action with an

illustrative signaling pathway.

Physicochemical Properties and Solubility
Proper preparation of AMG-47a solutions begins with an understanding of its fundamental

chemical and physical characteristics. This data is crucial for accurate calculations and

ensuring the compound remains in solution.
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Property Value Source

CAS Number 882663-88-9 [1]

Molecular Formula C₂₉H₂₈F₃N₅O₂ [1]

Molecular Weight 535.56 g/mol [2]

Appearance Crystalline solid [1]

Solubility in DMSO
≥ 34 mg/mL (approximately

63.48 mM)
[2][3][4]

Other Solubilities

DMF: 25 mg/mL, Ethanol: 25

mg/mL, Ethanol:PBS (pH 7.2)

(1:2): 0.33 mg/mL, Water:

Insoluble

[1][5]

Note: The solubility of AMG-47a in DMSO can be significantly impacted by moisture. It is highly

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[3][5]

Experimental Protocol: Preparation of a 10 mM
AMG-47a Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of AMG-47a in DMSO. The

principles can be adapted to prepare other concentrations as required.

Materials and Equipment:
AMG-47a powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a

sterile microcentrifuge tube on the balance and tare it.

Weighing AMG-47a: Carefully weigh the desired amount of AMG-47a powder into the tared

tube. To prepare 1 mL of a 10 mM stock solution, you will need 5.36 mg of AMG-47a.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L x 0.001 L x 535.56 g/mol = 5.3556 mg

Adding DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube containing the AMG-47a powder. For a 10 mM solution from 5.36 mg, you would

add 1 mL of DMSO.

Dissolution: Close the tube securely and vortex the solution until the AMG-47a powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary, but ensure the compound's stability at elevated temperatures is

considered.

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

crucial to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.[3]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][3] Clearly label all tubes with the compound name,

concentration, solvent, and date of preparation.

Experimental Workflow Diagram:
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Workflow for Preparing AMG-47a Stock Solution
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Caption: A flowchart illustrating the key steps for preparing and storing AMG-47a stock solution.
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Stability and Storage
Proper storage is paramount to maintaining the integrity and activity of the AMG-47a stock

solution.

Storage Condition Duration Recommendations

-20°C Up to 1 month
Recommended for short-term

storage.[2][3]

-80°C Up to 6 months
Recommended for long-term

storage.[2][3]

Freeze-Thaw Cycles Minimize

Repeated freeze-thaw cycles

should be avoided to prevent

degradation. Aliquotting is

essential.[3]

Light Exposure Minimize

While not explicitly stated for

AMG-47a, it is good practice to

protect solutions from light.

Studies on compound stability in DMSO suggest that most compounds are stable, but factors

like water content can lead to degradation.[6][7] Therefore, using anhydrous DMSO and proper

storage techniques are critical.

Mechanism of Action and Signaling Pathway
AMG-47a is a multi-kinase inhibitor with potent activity against several key signaling proteins.
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Target Kinase IC₅₀ Value

Lck 0.2 nM

VEGFR2 1 nM

p38α 3 nM

JAK3 72 nM

Src 2 nM

Data sourced from Cayman Chemical and MedChemExpress.[1][2]

The primary target, Lck, is a critical enzyme in T-cell activation. It is involved in the initial

phosphorylation events following T-cell receptor (TCR) engagement, leading to a downstream

signaling cascade that results in T-cell proliferation and cytokine production.[8][9] By inhibiting

Lck, AMG-47a can suppress T-cell mediated immune responses, giving it anti-inflammatory

properties.[5] Its inhibitory action on VEGFR2 also suggests a role in angiogenesis.

Simplified Lck Signaling Pathway:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.caymanchem.com/product/25339/amg-47a
https://file.medchemexpress.com/batch_PDF/HY-18303/AMG-47a-DataSheet-MedChemExpress.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1120747/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11585986/
https://www.benchchem.com/product/b1667034?utm_src=pdf-body
https://www.selleckchem.com/products/amg-47a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Lck Signaling Pathway and Inhibition by AMG-47a
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Caption: Inhibition of the Lck signaling cascade by AMG-47a, preventing T-cell activation.

Conclusion
This application note provides a standardized protocol for the preparation of AMG-47a stock

solutions in DMSO, which is essential for achieving accurate and reproducible results in

research settings. By adhering to these guidelines for preparation, storage, and handling,

researchers can ensure the quality and integrity of their experimental compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667034?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667034?utm_src=pdf-body
https://www.benchchem.com/product/b1667034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the mechanism of action of AMG-47a as a multi-kinase inhibitor, particularly of

the Lck signaling pathway, is fundamental to its application in studies related to immunology,

inflammation, and oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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